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Compound of Interest

Compound Name: 2,4-Dinitro-m-xylene

Cat. No.: B181704

An In-depth Technical Guide to 2,4-Dinitro-m-xylene

This technical guide provides a comprehensive overview of 2,4-Dinitro-m-xylene, also known
as 1,3-dimethyl-2,4-dinitrobenzene. It is intended for researchers, scientists, and professionals
in drug development and other scientific fields who require detailed information on this
chemical compound.

Core Compound Information
CAS Number: 603-02-1[1][2][3][4][5]
Molecular Structure:

l».Molecular structure of 2,4-Dinitro-m-xylene

2,4-Dinitro-m-xylene is an aromatic compound characterized by a benzene ring substituted
with two methyl groups at positions 1 and 3, and two nitro groups at positions 2 and 4.

Physicochemical and Pharmacokinetic Data

The following table summarizes the key quantitative data for 2,4-Dinitro-m-xylene.
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Property Value Source
Molecular Formula CsHsN20a4 [21[31[41[5]
Molecular Weight 196.16 g/mol [L112][31[41[5]
Melting Point 82-84 °C [5]

Boiling Point 301.6 °C (Predicted) [31[5]
Density 1.346 + 0.06 g/cm?3 [5]

LogP 2.36 [2]

PSA (Polar Surface Area) 91.64 A2 [5]
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Experimental Protocols
Synthesis of Dinitroxylenes via Nitration of Xylene

The production of 2,4-Dinitro-m-xylene is achieved through the nitration of m-xylene. While
specific process parameters can vary, the following protocol for the synthesis of a dinitro-xylene
isomer from p-xylene provides a representative methodology for this type of reaction.[6]

Materials:

e p-Xylene (or m-xylene for the target compound)
« Nitric acid

 Sulfuric acid

o Water

» Ethyl alcohol (for purification)

» Reaction flask with agitator
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e Separating funnel
e Heating and cooling apparatus
Procedure:

o Preparation of the Nitrating Mixture: A mixed acid solution is prepared by combining nitric
acid and sulfuric acid.

 First Nitration (Mononitration): For the synthesis of the mononitro derivative, p-xylene is
nitrated at approximately 30°C.[6] The mononitro-xylene can be used in the subsequent step
without extensive purification.[6]

e Second Nitration (Dinitration): The mononitro-xylene is added to a reaction flask and heated
to a temperature 5-10°C below the target reaction temperature. The mixed acid is then
added dropwise while stirring, allowing the temperature to rise to the desired value (e.g.,
80°C for dinitro-p-xylene), where it is maintained for a specific duration (e.g., 0.5 hours).[6]

o Work-up and Isolation: After the reaction, the mixture is poured into a separating funnel to
remove the residual acid layer. The product-containing layer is then processed further.

 Purification: The crude dinitro-xylene can be purified by crystallization. For instance, isomers
of dinitro-p-xylene can be separated based on their differential solubility in cold ethyl alcohol.

[6]

Signaling Pathways and Logical Relationships

The synthesis of 2,4-Dinitro-m-xylene from m-xylene is a stepwise electrophilic aromatic
substitution reaction. The methyl groups on the xylene ring direct the incoming nitro groups to
specific positions. The following diagram illustrates the logical progression of this synthesis.

Nitration Further Nitration
(HNOs, HzSO4)> Mononitro-m-xylene (HNOs, H2S04) >
(Mixture of isomers)

m-Xylene 2,4-Dinitro-m-xylene

Click to download full resolution via product page
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Caption: Synthetic pathway of 2,4-Dinitro-m-xylene.

Applications and Reactivity

2,4-Dinitro-m-xylene serves as a significant intermediate in organic synthesis.[1] Its primary
applications stem from the reactivity of the nitro groups.

o Precursor to Amino Derivatives: The nitro groups can be reduced to form the corresponding
amino compounds, such as 2,4-diamino-m-xylene.[1] This reduction can sometimes be
challenging, requiring prolonged reaction times with reagents like ammonium sulfide at
elevated temperatures.[1] These diamino derivatives are precursors to nitrogen-rich
heterocyclic compounds.[1]

o Condensation Reactions: The methyl groups can participate in condensation reactions. For
example, it reacts with ethyl oxalate in the presence of a strong base to form a dinitro-m-
xylylpyruvic acid.[1]

o Environmental Relevance: As a nitroaromatic compound, 2,4-Dinitro-m-xylene's
environmental fate is of interest. Research has shown that it is biodegradable, with
microorganisms capable of utilizing it as a source of carbon and nitrogen.[1] Aerobic
degradation pathways for similar compounds often involve an initial oxidative step by a
dioxygenase enzyme, leading to the release of a nitrite group.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2,4-Dinitro-m-xylene | 603-02-1 | Benchchem [benchchem.com]

2. m-Xylene, 2,4-dinitro- | SIELC Technologies [sielc.com]

3. 2,4-Dinitro-m-xylene | 603-02-1 | FD67702 | Biosynth [biosynth.com]

4. cymitquimica.com [cymitquimica.com]

5. echemi.com [echemi.com]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b181704?utm_src=pdf-body
https://www.benchchem.com/product/b181704?utm_src=pdf-body
https://www.benchchem.com/product/b181704
https://www.benchchem.com/product/b181704
https://www.benchchem.com/product/b181704
https://www.benchchem.com/product/b181704
https://www.benchchem.com/product/b181704
https://www.benchchem.com/product/b181704?utm_src=pdf-body
https://www.benchchem.com/product/b181704
https://www.benchchem.com/product/b181704
https://www.benchchem.com/product/b181704?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b181704
https://sielc.com/m-xylene-24-dinitro
https://www.biosynth.com/p/FD67702/603-02-1-24-dinitro-m-xylene
https://cymitquimica.com/products/TR-D263845/603-02-1/24-dinitro-m-xylene/
https://www.echemi.com/produce/pr23112476080-2-4-dinitro-m-xylene.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181704?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e 6. Synthesis and Characterization of Nitro-p-xylenes - PMC [pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [CAS number and molecular structure of 2,4-Dinitro-m-
xylene.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181704#cas-number-and-molecular-structure-of-2-4-
dinitro-m-xylene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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